Cas no 1803719-00-7 (Methyl 3-cyano-6-fluoropyridine-2-acetate)

• Product Name: Methyl 3-cyano-6-fluoropyridine-2-acetate
• CAS No: 1803719-00-7
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 4903732
• Update Time: 2025-11-05

Methyl 3-cyano-6-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-6-fluoropyridine-2-acetate

• Inchi： 1S/C9H7FN2O2/c1-14-9(13)4-7-6(5-11)2-3-8(10)12-7/h2-3H,4H2,1H3
• InChI Key： FBMOQCHULWIZRE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C#N)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 0.8
• Topological Polar Surface Area: 63

Additional information on Methyl 3-cyano-6-fluoropyridine-2-acetate

Methyl 3-cyano-6-fluoropyridine-2-acetate (CAS No. 1803719-00-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-cyano-6-fluoropyridine-2-acetate, identified by its CAS number 1803719-00-7, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its pyridine core with substituents including a cyano group and a fluoro atom, has garnered significant attention in recent years due to its versatility and utility in the development of novel therapeutic agents.

The structural configuration of Methyl 3-cyano-6-fluoropyridine-2-acetate imparts unique chemical properties that make it an attractive building block for medicinal chemists. The presence of the cyano group at the 3-position and the fluoro atom at the 6-position enhances its reactivity, allowing for diverse functionalization strategies. These features are particularly beneficial in constructing complex molecular architectures essential for drug discovery.

In the context of contemporary pharmaceutical research, Methyl 3-cyano-6-fluoropyridine-2-acetate has been extensively explored for its role in synthesizing small-molecule inhibitors targeting various biological pathways. Recent studies have highlighted its application in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, plays a pivotal role in enhancing the pharmacokinetic profiles of these inhibitors.

Moreover, the cyano group in Methyl 3-cyano-6-fluoropyridine-2-acetate serves as a versatile handle for further chemical modifications. It can be readily converted into other functional groups such as amines or carboxylic acids, facilitating the synthesis of more complex derivatives. This adaptability has made it a preferred choice for medicinal chemists aiming to optimize lead compounds.

Recent advancements in computational chemistry have further underscored the importance of Methyl 3-cyano-6-fluoropyridine-2-acetate in drug design. Molecular modeling studies have demonstrated that this compound can effectively interact with target proteins through multiple binding sites, enhancing drug efficacy. Such insights have guided the development of novel drug candidates with improved binding affinities and selectivities.

The pharmaceutical industry has also recognized the potential of Methyl 3-cyano-6-fluoropyridine-2-acetate in addressing unmet medical needs. Researchers have leveraged its structural features to develop treatments for neurological disorders, where precise modulation of biological pathways is crucial. The compound’s ability to cross the blood-brain barrier has been particularly noted, making it a promising candidate for central nervous system (CNS) drug development.

In addition to its therapeutic applications, Methyl 3-cyano-6-fluoropyridine-2-acetate has found utility in agrochemical research. Its derivatives have shown potential as herbicides and fungicides, contributing to sustainable agricultural practices. The fluorine atom’s influence on metabolic stability ensures that these agrochemicals remain effective while minimizing environmental impact.

The synthesis of Methyl 3-cyano-6-fluoropyridine-2-acetate itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled efficient and scalable production processes, ensuring a steady supply for industrial applications. These advancements have not only reduced costs but also improved the overall quality and purity of the compound.

Looking ahead, the future prospects of Methyl 3-cyano-6-fluoropyridine-2-acetate appear promising. Ongoing research aims to uncover new applications and optimize existing ones through innovative synthetic strategies. The integration of artificial intelligence and machine learning into drug discovery is expected to further enhance the utilization of this compound, leading to faster and more targeted development of novel therapeutics.

In conclusion, Methyl 3-cyano-6-fluoropyridine-2-acetate (CAS No. 1803719-00-7) stands as a cornerstone in modern pharmaceutical synthesis. Its unique structural features and versatile reactivity make it an indispensable tool for medicinal chemists and researchers worldwide. As scientific understanding continues to evolve, this compound will undoubtedly play a pivotal role in shaping the future of drug development.